Cas no 39155-95-8 (rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis)
39155-95-8 structure
Product Name:rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis
CAS No:39155-95-8
MF:C6H9NO
MW:111.141761541367
CID:1501475
PubChem ID:7010077
Update Time:2025-04-21
rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis Chemical and Physical Properties
Names and Identifiers
-
- 6-Azabicyclo[3.2.0]heptan-7-one, (1S,5R)-
- (1S,5R)-6-azabicyclo[3.2.0]heptan-7-one
- rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis
- Rel-(1S,5R)-6-azabicyclo[3.2.0]heptan-7-one
- EN300-1266276
- F12974
- Z2307158154
- DTXSID00426600
- cis-6-Azabicyclo[3.2.0]heptan-7-one
- SCHEMBL2523587
- 39155-95-8
- rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
- CS-0130629
-
- Inchi: 1S/C6H9NO/c8-6-4-2-1-3-5(4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m0/s1
- InChI Key: AXDBIGNYXNSBHV-CRCLSJGQSA-N
- SMILES: O=C1[C@H]2CCC[C@H]2N1
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM519487-1g |
(1S,5R)-6-Azabicyclo[3.2.0]heptan-7-one |
39155-95-8 | 97% | 1g |
$154 | 2023-02-02 | |
| Chemenu | CM519487-5g |
(1S,5R)-6-Azabicyclo[3.2.0]heptan-7-one |
39155-95-8 | 97% | 5g |
$463 | 2023-02-02 | |
| Apollo Scientific | OR470175-1g |
cis-6-Azabicyclo[3.2.0]heptan-7-one |
39155-95-8 | 95% | 1g |
£375.00 | 2025-02-20 | |
| Enamine | EN300-1266276-0.05g |
rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one, cis |
39155-95-8 | 95% | 0.05g |
$149.0 | 2023-07-10 | |
| Enamine | EN300-1266276-0.1g |
rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one, cis |
39155-95-8 | 95% | 0.1g |
$223.0 | 2023-07-10 | |
| Enamine | EN300-1266276-0.25g |
rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one, cis |
39155-95-8 | 95% | 0.25g |
$317.0 | 2023-07-10 | |
| Enamine | EN300-1266276-0.5g |
rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one, cis |
39155-95-8 | 95% | 0.5g |
$501.0 | 2023-07-10 | |
| Enamine | EN300-1266276-1.0g |
rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one, cis |
39155-95-8 | 95% | 1.0g |
$642.0 | 2023-07-10 | |
| Enamine | EN300-1266276-2.5g |
rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one, cis |
39155-95-8 | 95% | 2.5g |
$1348.0 | 2023-07-10 | |
| Enamine | EN300-1266276-5.0g |
rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one, cis |
39155-95-8 | 95% | 5.0g |
$2663.0 | 2023-07-10 |
rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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